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MSAB XAMN Technical Support Center
Welcome to the technical support center for MSAB XAMN. This guide is designed for

researchers, scientists, and drug development professionals to enhance the efficiency of data

analysis. Find troubleshooting steps for common issues and answers to frequently asked

questions below.

Troubleshooting Guides
This section provides solutions to specific problems you might encounter while using MSAB
XAMN.

Issue 1: Slow Performance or Freezing When Loading
Large Cases
Users may experience significant slowdowns, unresponsiveness, or crashes when working with

large volumes of data.[1][2]

Troubleshooting Steps:

Verify System Specifications: Ensure your workstation meets or exceeds the recommended

specifications for the version of XAMN you are using.[3]
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Data Integrity Check: Before loading, verify the integrity of the XRY file to ensure it is not

corrupted, which can cause loading issues.[4]

Utilize XEC Director for Centralized Management: For larger deployments, using XEC

Director can help manage and distribute large known data library files, which can help in

eliminating irrelevant system and application files from the case, thus improving analysis

efficiency.[5]

Incremental Loading: If possible, break down the analysis into smaller chunks. Add data

sources to your case incrementally rather than all at once.[6]

Logical Workflow for Handling Large Datasets:
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Caption: Workflow for efficient analysis of large datasets in XAMN.
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Issue 2: Search and Filter Operations are Slow or
Unresponsive
Complex searches or multiple active filters can lead to performance degradation, especially

with extensive datasets.[7][8]

Troubleshooting Steps:

Optimize Keyword Searches:

Utilize the indexed nature of XAMN. As you type, XAMN provides suggestions for already

indexed terms.[8]

For phone numbers, use the dedicated "phone number" filter instead of a general text

search to ensure searches are performed correctly from right to left.[7]

Employ wildcards (*) to broaden searches without using overly generic terms that can slow

down the system.[7]

Layer Filters Strategically:

Start with broad category filters (e.g., "Chats," "Images") to significantly reduce the

dataset.[9]

Apply more specific filters, such as date ranges or keywords, to the already narrowed-

down results.

Save frequently used filter combinations as "Quick Views" to streamline future

investigations.[9][10]

Leverage Specialized Views: For specific data types, use dedicated views like the "Gallery"

for images or "Connections" for communication analysis to apply context-specific and more

efficient filtering.[5][11]

Methodology for Efficient Filtering:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://m.youtube.com/watch?v=6YKfAPeFS-s
https://www.youtube.com/watch?v=UQGdurmr868
https://www.youtube.com/watch?v=UQGdurmr868
https://m.youtube.com/watch?v=6YKfAPeFS-s
https://m.youtube.com/watch?v=6YKfAPeFS-s
https://www.forensicfocus.com/articles/how-to-use-the-categories-filter-in-xamn/
https://www.forensicfocus.com/articles/how-to-use-the-categories-filter-in-xamn/
https://www.msab.com/wp-content/uploads/2023/01/XAMN_Family_EN.pdf
https://www.msab.com/blog/msab-2023-review/
https://www.msab.com/wp-content/uploads/2022/10/MSAB_Guide_XAMN_Discover_Evidence.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

All Artifacts

Apply Category Filter

Reduced Dataset 1

Apply Time Filter

Reduced Dataset 2

Apply Keyword Search

Targeted Results

Click to download full resolution via product page

Caption: A structured approach to applying filters for faster results.

Frequently Asked Questions (FAQs)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b15602742?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Question Answer

What are the minimum system requirements for

MSAB XAMN?

XAMN requires a Windows operating system (8

or 10, 64-bit) with Microsoft .NET Framework

4.5 or higher installed.[3] For optimal

performance with large datasets, it is

recommended to exceed the minimum

processor and RAM specifications provided by

MSAB.

How can I speed up the initial processing of a

case?

During the extraction process in XRY, you can

choose to enable features like image recognition

or speech-to-text transcription.[4][5] While this

increases initial processing time, it can

significantly speed up analysis within XAMN by

making more data searchable.

Why are my search results for a phone number

incomplete?

XAMN's general search is indexed and

searches from left to right. For phone numbers,

always use the specific "phone number" filter to

ensure the search is performed in the expected

manner for numerical sequences.[7]

Can I save my current set of filters for future

use?

Yes, you can save a combination of active filters

as a "Quick View."[9][10] This allows you to

quickly apply the same set of criteria to different

cases or data sources, improving consistency

and efficiency.

How can I analyze data from unsupported

applications?

XAMN includes a SQLite viewer that allows you

to manually examine the database files of

unsupported applications. You can then

manually map the relevant data to be included

in your case.[12]

Is it possible to view the geographical location of

artifacts?

Yes, XAMN has a "Geographic" view that plots

artifacts with location data on a map. You can

also create location filters based on specific

coordinates or a radius to find other artifacts in

the same area.[13][14]
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How can I efficiently report on my findings?

XAMN offers a "Report Builder" with a drag-and-

drop interface to create customized reports.[15]

[16] For large numbers of artifacts where

granular layout control is not needed, the

standard "Report/Export" option is faster and

supports a wider range of file formats.[15] With

the latest version, you can export all chat

conversations as a single PDF, which is a

significant time-saver.[17]

What should I do if XAMN is consistently

crashing?

If you are experiencing frequent crashes despite

having adequate hardware, it could be a

software bug.[2] It is recommended to ensure

you are on the latest version of XAMN and to

contact MSAB support to enable debug logging,

which can help them identify the cause of the

issue.[2]

Methodologies for Key Operations
Protocol 1: Timeline Analysis
A crucial technique for understanding the sequence of events.

Open the "Timeline" View: This provides a chronological visualization of all time-stamped

artifacts.

Select a Time Range: Use the interactive timeline to select specific years, months, or days to

focus your analysis.[18]

Filter by Artifact Type: Within the selected time range, apply category filters (e.g., "Calls,"

"Messages") to isolate specific types of activities.

Examine Artifact Details: Click on individual artifacts in the timeline to view their detailed

information and content.

Tag Relevant Items: As you identify key pieces of evidence, use tags to mark them for easy

retrieval and inclusion in your report.[19]
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Timeline Analysis Workflow:
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Caption: Step-by-step process for conducting a timeline analysis in XAMN.

Protocol 2: Connection and Communication Analysis
Identifying and analyzing communication patterns between individuals.
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Utilize the "Connections" View: This view visualizes the communication links between

different identifiers (e.g., phone numbers, email addresses).[14]

Identify Key Individuals: XAMN automatically groups related identifiers under "Persons."

Review and merge identifiers that belong to the same individual.[18]

Filter by Communication Type: Select specific communication methods such as calls, SMS,

or chat applications to focus the analysis.

Analyze Conversation Threads: XAMN reconstructs conversations chronologically, even

across different devices and aliases, making it easier to follow the dialogue.[11]

Export Communication Data: Export relevant conversations or connection graphs for

reporting and presentation.

Communication Analysis Workflow:
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Caption: Workflow for analyzing communication patterns in XAMN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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